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Compound of Interest

Compound Name: 1,1'-Binaphthalene

Cat. No.: B165201 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 1,1'-Binaphthalene (CAS No. 604-53-5), a polycyclic aromatic

hydrocarbon. Adherence to these procedures is critical to minimize risks and ensure regulatory

compliance.

Essential Safety Information at a Glance
1,1'-Binaphthalene is a colorless solid that requires careful handling due to its potential

hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

identifies it with the following classifications:

Warning: Harmful if swallowed.[1]

Warning: Causes serious eye irritation.[1]

Hazardous to the aquatic environment, long-term hazard: May cause long-lasting harmful

effects to aquatic life.[1]

Proper personal protective equipment (PPE) is the first line of defense against exposure. The

following table summarizes the required PPE for handling 1,1'-Binaphthalene.
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles

compliant with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

option. Inspect gloves prior to

use.

Body Protection
Lab coat or chemical-resistant

apron
To prevent skin contact.

Respiratory Protection NIOSH-approved respirator

Required when engineering

controls are insufficient to

maintain airborne

concentrations below exposure

limits or when handling large

quantities.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 1,1'-Binaphthalene are

summarized in the table below.
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Property Value

Molecular Formula C₂₀H₁₄

Molecular Weight 254.33 g/mol

Appearance Colorless solid

Melting Point 160 °C (320 °F; 433 K)[2]

Boiling Point Not available

Density 1.299 g/cm³[2]

Solubility Insoluble in water

Operational Plan for Handling 1,1'-Binaphthalene
This section provides a step-by-step guide for the safe handling of 1,1'-Binaphthalene from

receipt to disposal.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: All handling of 1,1'-Binaphthalene powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Gather Materials: Ensure all necessary PPE, spill kit materials, and waste containers are

readily accessible.

Handling and Experimental Procedures
Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

Weighing: When weighing the solid, use a balance inside the fume hood or in a ventilated

enclosure.

Dissolving: If preparing a solution, add the solid to the solvent slowly to avoid splashing.
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Reactions: Conduct all reactions involving 1,1'-Binaphthalene in a fume hood.

Storage
Container: Store in a tightly sealed, properly labeled container.

Location: Keep in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Spill and Emergency Procedures
Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent, non-combustible material

(e.g., sand, vermiculite).

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Large Spills:

Evacuate the laboratory and alert others in the area.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: If swallowed, DO NOT induce vomiting. Call a physician or poison control center

immediately.

Disposal Plan
Proper disposal of 1,1'-Binaphthalene and its contaminated waste is crucial to protect the

environment.

Waste Segregation
Solid Waste: All solid waste contaminated with 1,1'-Binaphthalene (e.g., gloves, filter paper,

empty containers) must be collected in a designated, labeled hazardous waste container.

Liquid Waste: Solutions containing 1,1'-Binaphthalene should be collected in a separate,

labeled hazardous waste container for organic solvents.

Labeling
All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "1,1'-Binaphthalene".

Disposal Method
As a polycyclic aromatic hydrocarbon, 1,1'-Binaphthalene waste is considered hazardous.

[3]

The primary recommended disposal method is incineration at a licensed hazardous waste

facility.[4]

Contact your institution's EHS department to arrange for pickup and disposal in accordance

with local, state, and federal regulations. Do not dispose of 1,1'-Binaphthalene down the

drain or in regular trash.

Experimental Workflow
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The following diagram illustrates the logical flow of the key experimental procedures for

handling 1,1'-Binaphthalene.

Workflow for Handling 1,1'-Binaphthalene
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1,1'-Binaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,1'-Binaphthyl | C20H14 | CID 11789 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1,1'-Binaphthyl - Wikipedia [en.wikipedia.org]

3. [Polycyclic aromatic hydrocarbons in industrial solid waste: a preliminary evaluation of the
potential risk of environmental and human contamination in waste disposal areas] - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for
Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1,1'-Binaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165201#personal-protective-equipment-for-handling-
1-1-binaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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